2-Morpholino-3-nitrobenzonitrile
Overview
Description
2-Morpholino-3-nitrobenzonitrile is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Gefitinib : 4-Methoxy-5-(3-morpholinopropoxy)-2-nitrobenzonitrile, a related compound, is used in the synthesis of Gefitinib, an epidermal growth factor receptor-tyrosine kinase inhibitor used in the treatment of non-small-cell lung cancer (Jin et al., 2005).
Alkaline Hydrolysis of Nitriles and Amides : Research on the alkaline hydrolysis of compounds like 2-formylbenzonitrile and N-(2-formylphenyl)-substituted benzamides, which are structurally similar to 2-Morpholino-3-nitrobenzonitrile, provides insights into reaction mechanisms and kinetics (Bowden et al., 1997).
Formation of Benzofuran and 2H-Chromene Structures : In a novel synthesis method, the morpholino derivative of nitrosalicylic aldehyde, which bears resemblance to this compound, is used to form benzofuran and 2H-chromene structures (Ukhin et al., 1996).
Convergent Approach for Commercial Synthesis of Gefitinib and Erlotinib : Demonstrates the use of a compound similar to this compound in the synthesis of cancer treatment drugs (Chandregowda et al., 2007).
Thermophysical Study of Nitrobenzonitriles : This research involves the study of the behavior of various isomers of nitrobenzonitriles, including 2-nitrobenzonitrile, as a function of temperature, which can provide context for understanding the properties of this compound (Jiménez et al., 2002).
Kinetic Study of Aminolysis of Nitrophenyl Derivatives : Provides insights into the reaction mechanisms involving compounds structurally similar to this compound (Um et al., 2015).
Synthesis of Isoquinolin-1-one Derivatives : Research on the synthesis of isoquinolin-1-one derivatives from nitrobenzonitriles, closely related to this compound, highlights its potential in pharmaceutical applications (Glossop, 2007).
Synthesis and Biological Activity of Morpholino-Indazole Derivatives : The synthesis of morpholino-indazole derivatives from difluorobenzonitrile, showcasing the application in developing compounds with potential antitumor activity (Lu et al., 2017).
Properties
IUPAC Name |
2-morpholin-4-yl-3-nitrobenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O3/c12-8-9-2-1-3-10(14(15)16)11(9)13-4-6-17-7-5-13/h1-3H,4-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFDLICSICMDYCM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=C(C=CC=C2[N+](=O)[O-])C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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